2-methyl-2-[(phenoxyacetyl)amino]propyl (3-methylphenyl)carbamate

• IUPAC Name: [2-methyl-2-[(2-phenoxyacetyl)amino]propyl] N-(3-methylphenyl)carbamate
• InChI: InChI=1S/C20H24N2O4/c1-15-8-7-9-16(12-15)21-19(24)26-14-20(2,3)22-18(23)13-25-17-10-5-4-6-11-17/h4-12H,13-14H2,1-3H3,(H,21,24)(H,22,23)
• InChI Key: JRWIVCPDEYWREQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)NC(=O)OCC(C)(C)NC(=O)COC2=CC=CC=C2
• Molecular Formula: C20H24N2O4
• Molecular Weight: 356.4 g/mol

Description

2-methyl-2-[(phenoxyacetyl)amino]propyl (3-methylphenyl)carbamate, also known as MPAC, is a carbamate insecticide that is used in agriculture to control pests. It was first synthesized in 1986 and has been widely used since then. MPAC is known for its effectiveness in controlling pests and its low toxicity to humans and animals.

Mechanism of Action

The mechanism of action of 2-methyl-2-[(phenoxyacetyl)amino]propyl (3-methylphenyl)carbamate involves inhibition of acetylcholinesterase (AChE), an enzyme that is essential for the proper functioning of the nervous system in insects. 2-methyl-2-[(phenoxyacetyl)amino]propyl (3-methylphenyl)carbamate binds to the active site of AChE and prevents the breakdown of acetylcholine, a neurotransmitter that is involved in muscle movement and other physiological processes. This results in overstimulation of the nervous system and eventually leads to paralysis and death of the insect.
Biochemical and Physiological Effects:
2-methyl-2-[(phenoxyacetyl)amino]propyl (3-methylphenyl)carbamate has been shown to have low toxicity to mammals and birds. However, it can have adverse effects on non-target organisms such as bees and other pollinators. 2-methyl-2-[(phenoxyacetyl)amino]propyl (3-methylphenyl)carbamate has been found to accumulate in soil and water, which can lead to contamination of these resources. 2-methyl-2-[(phenoxyacetyl)amino]propyl (3-methylphenyl)carbamate can also have negative impacts on soil microorganisms and other beneficial insects.

Advantages and Limitations for Lab Experiments

2-methyl-2-[(phenoxyacetyl)amino]propyl (3-methylphenyl)carbamate is a widely used insecticide that has been extensively studied for its insecticidal properties. It is effective against a wide range of pests and has low toxicity to humans and animals. However, 2-methyl-2-[(phenoxyacetyl)amino]propyl (3-methylphenyl)carbamate can have negative impacts on non-target organisms and can accumulate in soil and water. In lab experiments, 2-methyl-2-[(phenoxyacetyl)amino]propyl (3-methylphenyl)carbamate can be used to study the effects of insecticides on insect physiology and behavior. However, care should be taken to minimize the exposure of non-target organisms to 2-methyl-2-[(phenoxyacetyl)amino]propyl (3-methylphenyl)carbamate.

Future Directions

There are several future directions for research on 2-methyl-2-[(phenoxyacetyl)amino]propyl (3-methylphenyl)carbamate. One area of research is the development of new formulations of 2-methyl-2-[(phenoxyacetyl)amino]propyl (3-methylphenyl)carbamate that can reduce its impact on non-target organisms and the environment. Another area of research is the study of the long-term effects of 2-methyl-2-[(phenoxyacetyl)amino]propyl (3-methylphenyl)carbamate on soil and water resources. Additionally, research is needed to better understand the mechanisms of resistance to 2-methyl-2-[(phenoxyacetyl)amino]propyl (3-methylphenyl)carbamate in insect populations and to develop strategies to manage resistance. Finally, research is needed to explore the potential use of 2-methyl-2-[(phenoxyacetyl)amino]propyl (3-methylphenyl)carbamate in controlling mosquitoes that transmit diseases such as malaria and dengue fever.
Conclusion:
In conclusion, 2-methyl-2-[(phenoxyacetyl)amino]propyl (3-methylphenyl)carbamate is a carbamate insecticide that is widely used in agriculture to control pests. It is effective against a wide range of pests and has low toxicity to humans and animals. 2-methyl-2-[(phenoxyacetyl)amino]propyl (3-methylphenyl)carbamate works by inhibiting acetylcholinesterase, an enzyme that is essential for the proper functioning of the nervous system in insects. 2-methyl-2-[(phenoxyacetyl)amino]propyl (3-methylphenyl)carbamate can have negative impacts on non-target organisms and can accumulate in soil and water. Future research is needed to develop new formulations of 2-methyl-2-[(phenoxyacetyl)amino]propyl (3-methylphenyl)carbamate, to study the long-term effects of 2-methyl-2-[(phenoxyacetyl)amino]propyl (3-methylphenyl)carbamate on the environment, and to explore the potential use of 2-methyl-2-[(phenoxyacetyl)amino]propyl (3-methylphenyl)carbamate in controlling mosquitoes that transmit diseases.

Scientific Research Applications

2-methyl-2-[(phenoxyacetyl)amino]propyl (3-methylphenyl)carbamate has been extensively studied for its insecticidal properties. It is effective against a wide range of pests, including aphids, whiteflies, and thrips. 2-methyl-2-[(phenoxyacetyl)amino]propyl (3-methylphenyl)carbamate has been used in field trials and greenhouse experiments to control pests in crops such as cotton, soybean, and tomato. In addition to its use in agriculture, 2-methyl-2-[(phenoxyacetyl)amino]propyl (3-methylphenyl)carbamate has also been studied for its potential use in controlling mosquitoes that transmit diseases such as malaria and dengue fever.